Cas no 443108-56-3 (5-oxo-N-(prop-2-en-1-yl)-1-sulfanylidene-1H,4H,5H-1,3thiazolo3,4-aquinazoline-3-carboxamide)

• Product Name: 5-oxo-N-(prop-2-en-1-yl)-1-sulfanylidene-1H,4H,5H-1,3thiazolo3,4-aquinazoline-3-carboxamide
• CAS No: 443108-56-3
• MF: C₁₄H₁₁N₃O₂S₂
• MW: 317.386039972305
• CID: 5340827
• Update Time: 2025-07-02

5-oxo-N-(prop-2-en-1-yl)-1-sulfanylidene-1H,4H,5H-1,3thiazolo3,4-aquinazoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-allyl-5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide
• 5-oxo-N-prop-2-enyl-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide
• N-allyl-5-oxo-1-thioxo-4,5-dihydro[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide
• 5-oxo-N-(prop-2-en-1-yl)-1-sulfanylidene-1H,4H,5H-1,3thiazolo3,4-aquinazoline-3-carboxamide

• Inchi： 1S/C14H11N3O2S2/c1-2-7-15-13(19)10-11-16-12(18)8-5-3-4-6-9(8)17(11)14(20)21-10/h2-6H,1,7H2,(H,15,19)(H,16,18)
• InChI Key： KWPVXADQVYTNHL-UHFFFAOYSA-N
• SMILES： S1C(N2C3C=CC=CC=3C(NC2=C1C(NCC=C)=O)=O)=S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 558
• XLogP3: 1.9
• Topological Polar Surface Area: 119

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5-oxo-N-(prop-2-en-1-yl)-1-sulfanylidene-1H,4H,5H-1,3thiazolo3,4-aquinazoline-3-carboxamide

Introduction to 5-oxo-N-(prop-2-en-1-yl)-1-sulfanylidene-1H,4H,5H-1,3thiazolo[3,4-aquinazoline]-3-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 443108-56-3, chemically identified as 5-oxo-N-(prop-2-en-1-yl)-1-sulfanylidene-1H,4H,5H-1,3thiazolo[3,4-aquinazoline]-3-carboxamide, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. This intricate molecular structure, featuring a fused thiazolo[aquinoxalinone] core, has garnered significant attention in recent years due to its potential therapeutic applications and unique mechanistic properties. The synthesis and study of such molecules are not merely academic exercises but are deeply intertwined with the development of novel drug candidates that target complex biological pathways.

At the heart of this compound's appeal lies its multifaceted chemical architecture. The presence of a 5-oxo group and a sulfanylidene moiety introduces reactive sites that can engage in various biochemical interactions. These features are particularly intriguing in the context of medicinal chemistry, where modularity and tunability are key principles for designing molecules with enhanced binding affinity and selectivity. The thiazolo[aquinoxalinone] scaffold itself is a relatively underexplored class of heterocycles, offering a rich palette for structural diversification while maintaining a robust framework suitable for further derivatization.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic profiles of such complex molecules. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can now anticipate how 5-oxo-N-(prop-2-en-1-yl)-1-sulfanylidene-1H,4H,5H-1,3thiazolo[3,4-aquinazoline]-3-carboxamide might interact with biological targets at an atomic level. This approach has been instrumental in refining synthetic strategies to optimize key pharmacophoric elements while minimizing off-target effects—a critical consideration in drug development.

The role of sulfanylidene derivatives in medicinal chemistry is particularly noteworthy. These functional groups have demonstrated efficacy as electrophilic probes in biochemical assays and as key intermediates in the synthesis of bioactive molecules. The specific arrangement of atoms in 5-oxo-N-(prop-2-en-1-yl)-1-sulfanylidene-1H,4H,5H-1,3thiazolo[3,4-aquinazoline]-3-carboxamide allows for unique interactions with enzymes and receptors, which may underpin its potential utility in addressing diseases associated with aberrant signaling pathways. For instance, studies suggest that analogs bearing similar sulfanylidene functionalities exhibit inhibitory effects on certain kinases and transcription factors implicated in cancer progression.

The prop-2-enyl (allyl) group appended to the nitrogen atom introduces another layer of complexity to this molecule. Allyl substituents are known to participate in diverse chemical reactions, including Michael additions and cycloadditions, which can be harnessed to extend the molecular framework or introduce additional functional groups. This flexibility makes 5-oxo-N-(prop-2-en-1-yl)-1-sulfanylidene-1H,4H,5H-1,3thiazolo[3,4-aquinazoline]-3-carboxamide a versatile scaffold for generating libraries of derivatives through combinatorial chemistry or directed evolution techniques.

In the realm of drug discovery, the synthesis of such intricate heterocycles often poses significant challenges due to the need for multiple stereocenters and delicate functional group manipulations. However, recent innovations in synthetic methodologies have made it increasingly feasible to construct these molecules with high fidelity. Transition-metal-catalyzed reactions and organometallic intermediates have played pivotal roles in streamlining synthetic routes while maintaining stereochemical integrity—a prerequisite for biological activity.

The significance of this compound extends beyond its isolated properties; it exemplifies the broader trend toward designing molecules with integrated multitasking capabilities. In an era where polypharmacicity is being re-evaluated as a viable strategy for treating multifaceted diseases like cancer or neurodegeneration, compounds like 5-oxo-N-(prop-2-enyl)-1-sulfanylidene-1H,4H,5H-thiazolo[3a,b]quinoxalinone]-carboxamide offer promising avenues for exploration. By simultaneously engaging multiple targets or modulating distinct aspects of a biological pathway simultaneously could lead to synergistic therapeutic effects.

As research continues to uncover new biological functions associated with thiazole derivatives, 44310856 CAS number will undoubtedly attract further scrutiny from both academic researchers and industry scientists seeking novel chemical entities for drug development programs . The ability to modify various parts within its structure while retaining core pharmacological activity provides an unparalleled advantage when navigating complex biochemical landscapes .